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Compound of Interest

Compound Name: Butyl ethyl ether

Cat. No.: B146140

Essential Safety and Handling Guide for Butyl Ethyl
Ether

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Butyl Ethyl Ether. Tailored for researchers, scientists, and drug
development professionals, this document outlines procedural, step-by-step guidance to
ensure safe laboratory operations. Butyl ethyl ether is a highly flammable liquid that poses
several health risks, including skin, eye, and respiratory irritation.[1] Adherence to these
protocols is critical for minimizing exposure and preventing accidents.

Hazard Summary
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Hazard Type Description Citations

Highly flammable liquid and
vapor. Vapors are heavier than
air and may travel to a source
of ignition and flash back.[2]
Physical Hazards Vapors may form explosive [2][3]
mixtures with air. May form
explosive peroxides upon
storage, especially when
exposed to air.[2][3]

Harmful if swallowed. Causes

skin and eye irritation.[1] May

cause respiratory irritation,

drowsiness, or dizziness.[1][4]

Health Hazards Inhalation of high vapor [1][2][4]

concentrations can lead to

headaches, dizziness,

tiredness, nausea, and

vomiting.[2]

Harmful to aquatic life. Avoid
Environmental Hazards release to the environment and  [5]

prevent entry into drains.[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to prevent exposure. The following equipment
should be used whenever handling Butyl Ethyl Ether.
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Body Part Required PPE

Specifications &
Best Practices

Citations

Chemical Splash
Eyes/Face Goggles & Face
Shield

Goggles must meet
ANSI 2.87.1
standards.[6] A face
shield should be worn
over goggles when
there is a significant

risk of splashing.[6][7]

[1](61[7]

Chemical-Resistant
Hands
Gloves

Butyl rubber gloves
are recommended for
protection against a
wide variety of
chemicals, including
ethers.[7][8]
Disposable nitrile
gloves may provide
short-term protection.
[6] Always inspect
gloves before use and
check the
manufacturer's
chemical resistance
guide.[1][9]

[LIEe][7108][e]

Body Flame-Retardant,
Anti-Static Lab Coat

or Coveralls

Wear a flame-
retardant lab coat
buttoned completely.
[6] For larger
quantities or
increased risk, anti-
static overalls, boots,
and gloves should be
worn to prevent static
discharge.[1] Clothing
should cover as much

skin as possible; long

[1](6]
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pants and closed-toe

shoes are mandatory.

[6]

NIOSH-Approved

Respiratory Respirator

Use is required when
ventilation is
inadequate or when
vapors/aerosols are
generated.[1] The
type of respirator
(e.qg., air-purifying with
organic vapor
cartridges or supplied-  [1][6][7][9]
air) depends on the

concentration of

airborne

contaminants.[6][9] A

formal respiratory

protection program is

necessary for

respirator use.[6][7]

Chemical and Physical Properties

The properties of Butyl Ethyl Ether can vary between its isomers, primarily n-butyl ethyl

ether and tert-butyl ethyl ether (ETBE).
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BENGHE

Property Value Isomer/Notes Citations
CAS Number 628-81-9 n-Butyl ethyl ether [2][10]
tert-Butyl ethyl ether
CAS Number 637-92-3 [11[3]
(ETBE)
Appearance Clear, colorless liquid Both [3][10]
Flash Point -19°C/-2.2°F tert-Butyl ethyl ether [3]
Flash Point 4°C n-Butyl ethyl ether [10]
Explosion Limits 1.23% (Lower) tert-Butyl ethyl ether [3]
Explosion Limits 0.8% - 18.5% n-Butyl ethyl ether [10]
128 hPa (96 mmHg)
Vapor Pressure tert-Butyl ethyl ether [3]
@ 20°C
Vapor Pressure 52 mmHg @ 25°C n-Butyl ethyl ether [10]

Density

0.75 g/cm® @ 25°C

n-Butyl ethyl ether

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls

Ventilation: Always handle Butyl Ethyl Ether inside a certified chemical fume hood to

minimize vapor inhalation.[5]

Ignition Source Control: Before starting, ensure the work area is completely free of heat,

sparks, open flames, and other ignition sources.[4][10] Use intrinsically safe, explosion-proof

electrical and ventilating equipment.|[1]

Grounding: Ground and bond all containers and receiving equipment to prevent the buildup
of static electricity.[4][10]

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and functioning correctly.[5] Have appropriate fire extinguishing media (dry chemical, COz, or

alcohol-resistant foam) available.[1][9]
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Donning Personal Protective Equipment (PPE)

o Follow the proper sequence for donning PPE:

Put on the lab coat or coveralls.

[e]

o

Wear a respirator if required by your risk assessment.

[¢]

Put on chemical splash goggles.

[¢]

Wear a face shield if a splash hazard exists.

[e]

Put on chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

Chemical Handling

» Tool Selection: Use only non-sparking tools for all operations, including opening containers
and transferring liquid.[1][10]

» Container Management: Keep containers tightly closed when not in use.[1][10]

o Peroxide Formation: Ethers like Butyl Ethyl Ether can form explosive peroxides over time.
[2][3] Date containers upon opening and test for the presence of peroxides periodically,
especially before heating or distillation.[2] If crystals are observed or peroxide formation is
suspected, consider the material extremely dangerous and do not move or open the
container; seek professional assistance.[2]

o Personal Hygiene: Avoid breathing vapors.[1][4] Do not eat, drink, or smoke in the laboratory
area.[2][10]

Post-Handling Procedures

o Storage: Store containers in a cool, dry, and well-ventilated area designated for flammable
liquids, away from incompatible materials like strong oxidizing agents.[4][10]

o Doffing PPE: Remove PPE carefully in the reverse order it was put on, taking care to avoid
contaminating your skin.
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e Hygiene: Wash hands, forearms, and face thoroughly with soap and water after handling is
complete.[1]

Disposal Plan

Chemical waste must be managed responsibly to ensure safety and environmental
compliance.

o Waste Classification: Butyl Ethyl Ether and materials contaminated with it are considered
hazardous waste.[3]

¢ Collection: Collect waste in a designated, properly labeled, and tightly sealed container. Do
not mix with other waste streams.

o Spill Materials: Absorbent materials used to clean up spills (such as sand, vermiculite, or
diatomaceous earth) are also hazardous and must be disposed of accordingly.[1]

o Disposal: Arrange for disposal through a licensed professional waste disposal service.[1][9]
All disposal activities must be in accordance with local, regional, and national regulations.[1]
[10] Handle uncleaned, empty containers as you would the product itself.

Emergency Procedures

o Skin Contact: Immediately remove all contaminated clothing.[10] Rinse the affected skin area
with plenty of soap and water for at least 15 minutes.[1][9] Seek medical attention if irritation
occurs.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][9] Remove contact lenses if present and
easy to do.[1] Get immediate medical attention.

« Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][5] If
breathing is difficult or the person feels unwell, seek immediate medical attention.[1]

» Spill: Evacuate the area and remove all ignition sources.[1][11] Ventilate the space. Wearing
full PPE, contain the spill with a non-combustible absorbent material and place it in a suitable
container for disposal.[1][11]
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Workflow for Safe Handling of Butyl Ethyl Ether

Safe Handling Workflow for Butyl Ethyl Ether

4 1. Preparation Phase )

Prepare Work Area
- Verify Fume Hood Operation
- Remove Ignition Sources
- Check Eyewash/Shower

Ground Equipment
- Bond container and
receiving vessel

Assemble Required PPE
- Goggles & Face Shield
- Butyl Gloves
- Flame-Retardant Coat

-

4 2. Handlipg Phase

Don PPE
(Coat, Goggles, Gloves)

Y

Perform Chemical Transfer
- Use non-sparking tools
- Keep container closed

- Test for peroxides

- /

Emergency Event
(Spill or Exposure)
- Evacuate & Alert
- Use Eyewash/Shower
- Seek Medical Attention

/3. Post-Hand&ng & Disposal Phas

Store Chemical Properly
- Cool, ventilated area
- Tightly sealed

A

Doff PPE

/

Carefully

A/

Wash Hands Thoroughly

Dispose of Waste
- Collect in labeled container

- Contact EHS/Waste Vendor

o)

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling of Butyl Ethyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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